4-Fluoro-2-(morpholin-4-yl)aniline hydrochloride

• IUPAC Name: 4-fluoro-2-morpholin-4-ylaniline;hydrochloride
• InChI: InChI=1S/C10H13FN2O.ClH/c11-8-1-2-9(12)10(7-8)13-3-5-14-6-4-13;/h1-2,7H,3-6,12H2;1H
• InChI Key: CYRAXJZRZCOUSI-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C2=C(C=CC(=C2)F)N.Cl
• Molecular Formula: C10H14ClFN2O
• Molecular Weight: 232.68 g/mol

Description

“4-Fluoro-2-(morpholin-4-yl)aniline hydrochloride” is a chemical compound with the CAS Number: 1187582-47-3. It is a powder with a molecular weight of 232.69.

Physical And Chemical Properties Analysis

“4-Fluoro-2-(morpholin-4-yl)aniline hydrochloride” is a powder. It is stored at room temperature.

Scientific Research Applications

Synthesis and Antimicrobial Activity

4-Fluoro-2-(morpholin-4-yl)aniline hydrochloride is used as a precursor in the synthesis of compounds with potential antimicrobial activities. For instance, it has been employed in the preparation of linezolid-like molecules, which show significant antitubercular activities. This involves converting the compound into Schiff bases and subsequently into various derivatives, including thiazolidinone and thiazoline derivatives, which were found to have good antimicrobial properties against tuberculosis (Başoğlu, Yolal, Demirba, & Bektaş, 2012).

Catalysis in Aromatic Nucleophilic Substitution Reactions

This compound also finds applications in catalysis, particularly in facilitating aromatic nucleophilic substitution reactions. It has been shown that amine salts, including those derived from morpholine, can catalyze reactions of chloro- and fluoro-dinitrobenzenes with anilines, enhancing the efficiency of these chemical transformations (Hirst & Onyido, 1984).

Neurokinin-1 Receptor Antagonism

In pharmacological research, derivatives of 4-Fluoro-2-(morpholin-4-yl)aniline hydrochloride have been developed as neurokinin-1 (NK-1) receptor antagonists. These compounds have shown promise in pre-clinical tests for their efficacy in treating conditions like emesis and depression, highlighting the therapeutic potential of molecules synthesized from this compound (Harrison et al., 2001).

Material Science Applications

Furthermore, 4-Fluoro-2-(morpholin-4-yl)aniline hydrochloride has been utilized in the synthesis of materials with specific applications in drug delivery and catalysis. For example, its derivatives have been explored for their biological activity, including antibacterial and antitubercular properties, demonstrating the compound's utility in developing new materials with potential pharmaceutical applications (Mamatha S.V, Bhat, Sagar B K, & Meenakshi S.K., 2019).

Safety and Hazards

The compound has been assigned the GHS07 pictogram. The hazard statements include H315, H319, and H335. Precautionary statements include P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, and P501.